Cas no 3260-44-4 (4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid)
3260-44-4 structure
Product Name:4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid
CAS No:3260-44-4
MF:C9H6N2O3
MW:190.15554189682
MDL:MFCD01097575
CID:319298
PubChem ID:776855
Update Time:2025-04-19
4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid
- 1-phthalazinecarboxylic acid, 3,4-dihydro-4-oxo-
- 4-oxo-3,4-dihydrophthalazine-1-carboxylic acid(SALTDATA: FREE)
- 4-Hydroxyphthalazine-1-carboxylic acid
- 4-Oxo-3,4-dihydro-phthalazine-1-carboxylic acid
- 005812
- 1-< 2H> -Phthalazinon-4-carbonsaeure
- 3-Methyl-phthalaz-4-on-1-carbonsaeure
- 4-carboxy-1(2H)-phthalazinone
- 4-Oxo-3,4-dihydro-1-phthalazin-carbonsaeure
- 4-Oxo-3,4-dihydro-phthalazin-1-carbonsaeure
- 4-oxo-3-hydrophthalazinecarboxylic acid
- AC1LFENU
- AC1Q5T1M
- ChemDiv1_008701
- phthalaz
- ZERO
- 4-Hydroxyphthalazine-1-carboxylicacid
- BB 0241864
- SCHEMBL10357263
- CS-0072723
- I10031
- FT-0677071
- 3260-44-4
- MFCD00524727
- J-018801
- DTXSID10354602
- 4(3h)-phthalazone-1-carboxylic acid
- SR-01000474810-1
- Z56791146
- NS-01753
- A875569
- CCG-202973
- 4-oxo-3,4-dihydro-1-phthalazinecarboxylic acid
- SR-01000474810
- AKOS000320431
- SY062862
- F0896-0358
- EU-0066644
- HMS611L11
- phthalazin-1 (2h)-one-4-carboxylic acid
- Oprea1_028704
- EN300-00787
- 4-oxo-3H-phthalazine-1-carboxylic acid
- CHEMBL20087
- AKOS000114873
- SCHEMBL2446205
- AE-641/05572025
- phthalazin-1(2h)-one-4-carboxylic acid
- STK727081
- BBL007917
- ALBB-010222
-
- MDL: MFCD01097575
- Inchi: 1S/C9H6N2O3/c12-8-6-4-2-1-3-5(6)7(9(13)14)10-11-8/h1-4H,(H,11,12)(H,13,14)
- InChI Key: YHNOBCUFJJRVOP-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C(=O)O)=NN1
Computed Properties
- Exact Mass: 190.03788
- Monoisotopic Mass: 190.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.8A^2
- XLogP3: 0.7
Experimental Properties
- Density: 1.56
- Melting Point: 591.8 °C at 760 mmHg
- Boiling Point: 591.8°C at 760 mmHg
- Flash Point: 311.7°C
- Refractive Index: 1.71
- PSA: 78.76
4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,2-8°C
4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010355-1g |
4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid |
3260-44-4 | 1g |
4208CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XF381-200mg |
4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid |
3260-44-4 | 95+% | 200mg |
275.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XF381-1g |
4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid |
3260-44-4 | 95+% | 1g |
833.0CNY | 2021-07-13 | |
| Chemenu | CM183594-5g |
4-Oxo-3,4-dihydro-phthalazine-1-carboxylic acid |
3260-44-4 | 95% | 5g |
$324 | 2021-08-05 | |
| Chemenu | CM183594-10g |
4-Oxo-3,4-dihydro-phthalazine-1-carboxylic acid |
3260-44-4 | 95% | 10g |
$487 | 2021-08-05 | |
| Fluorochem | 028749-250mg |
4-Oxo-3,4-dihydro-phthalazine-1-carboxylic acid |
3260-44-4 | 95% | 250mg |
£35.00 | 2022-03-01 | |
| Fluorochem | 028749-1g |
4-Oxo-3,4-dihydro-phthalazine-1-carboxylic acid |
3260-44-4 | 95% | 1g |
£86.00 | 2022-03-01 | |
| Fluorochem | 028749-5g |
4-Oxo-3,4-dihydro-phthalazine-1-carboxylic acid |
3260-44-4 | 95% | 5g |
£259.00 | 2022-03-01 | |
| Alichem | A019149606-5g |
4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid |
3260-44-4 | 95% | 5g |
$305.91 | 2023-09-02 | |
| Ambeed | A105122-100mg |
4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid |
3260-44-4 | 95% | 100mg |
$35.0 | 2025-02-24 |
4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3260-44-4 (4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid) Related Products
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